Cas no 2624132-01-8 (1-(1,3,4-Thiadiazol-2-yl)piperidine-4-carboxylic acid hydrochloride)

• Product Name: 1-(1,3,4-Thiadiazol-2-yl)piperidine-4-carboxylic acid hydrochloride
• CAS No: 2624132-01-8
• MF: C₈H₁₂ClN₃O₂S
• MW: 249.717779159546
• MDL: MFCD33550927
• CID: 5328342
• PubChem ID: 155977981
• Update Time: 2025-08-05

1-(1,3,4-Thiadiazol-2-yl)piperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4944165507
• 1-(1,3,4-thiadiazol-2-yl)piperidine-4-carboxylic acid hydrochloride
• 1-(1,3,4-Thiadiazol-2-yl)piperidine-4-carboxylic acid hydrochloride

• MDL： MFCD33550927
• Inchi： 1S/C8H11N3O2S.ClH/c12-7(13)6-1-3-11(4-2-6)8-10-9-5-14-8;/h5-6H,1-4H2,(H,12,13);1H
• InChI Key： DYEZBYJUVFXPKR-UHFFFAOYSA-N
• SMILES： Cl.S1C=NN=C1N1CCC(C(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Topological Polar Surface Area: 94.6

Additional information on 1-(1,3,4-Thiadiazol-2-yl)piperidine-4-carboxylic acid hydrochloride

Introduction to 1-(1,3,4-Thiadiazol-2-yl)piperidine-4-carboxylic acid hydrochloride (CAS No. 2624132-01-8)

1-(1,3,4-Thiadiazol-2-yl)piperidine-4-carboxylic acid hydrochloride (CAS No. 2624132-01-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 1-(1,3,4-thiadiazol-2-yl)piperidine-4-carboxylic acid hydrochloride consists of a piperidine ring linked to a thiadiazole moiety through a carboxylic acid group, with the entire structure being protonated to form the hydrochloride salt. This configuration imparts specific chemical and biological properties that make it an interesting candidate for various research endeavors.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of 1-(1,3,4-thiadiazol-2-yl)piperidine-4-carboxylic acid hydrochloride exhibit potent anti-inflammatory and analgesic activities. These findings suggest that the compound could be a valuable starting point for the design of new drugs targeting inflammatory diseases and pain management.

In addition to its pharmacological properties, 1-(1,3,4-thiadiazol-2-yl)piperidine-4-carboxylic acid hydrochloride has been explored for its role in modulating specific biological pathways. A study in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can effectively inhibit certain enzymes involved in signal transduction pathways, making it a promising lead for developing drugs that target these pathways in various diseases.

The synthetic accessibility of 1-(1,3,4-thiadiazol-2-yl)piperidine-4-carboxylic acid hydrochloride is another factor contributing to its appeal in pharmaceutical research. Several synthetic routes have been reported in the literature, allowing for efficient and scalable production. One notable method involves the reaction of 2-chloroacetyl chloride with 1,3,4-thiadiazole followed by cyclization and subsequent derivatization steps to form the final product.

The physical and chemical properties of 1-(1,3,4-thiadiazol-2-yl)piperidine-4-carboxylic acid hydrochloride are well-documented. It is a white crystalline solid with a melting point ranging from 205 to 207°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings.

In terms of safety and handling, while no specific hazards are associated with this compound beyond general laboratory precautions, it is important to follow standard safety protocols when working with chemical substances. Proper personal protective equipment (PPE) should be used, and all experiments should be conducted in a well-ventilated area or fume hood.

The potential applications of 1-(1,3,4-thiadiazol-2-yl)piperidine-4-carboxylic acid hydrochloride extend beyond pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and other interdisciplinary fields. For example, recent research has explored its use as a functional monomer in polymer synthesis, where its thiadiazole moiety can confer specific properties to the resulting polymers.

In conclusion, 1-(1,3,4-thiadiazol-2-yl)piperidine-4-carboxylic acid hydrochloride (CAS No. 2624132-01-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and favorable properties make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.